Cas no 2361984-11-2 (5-(dimethylphosphoryl)furan-2-carboxylic acid)

• Product Name: 5-(dimethylphosphoryl)furan-2-carboxylic acid
• CAS No: 2361984-11-2
• MF: C₇H₉O₄P
• MW: 188.117723226547
• MDL: MFCD32663406
• CID: 4787202
• PubChem ID: 146050314
• Update Time: 2026-02-27

5-(dimethylphosphoryl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Dimethylphosphorylfuran-2-carboxylic acid
• 5-(dimethylphosphoryl)furan-2-carboxylic acid
• EN300-22929745
• CS-0531096
• 2361984-11-2
• F75337

• MDL： MFCD32663406
• Inchi： 1S/C7H9O4P/c1-12(2,10)6-4-3-5(11-6)7(8)9/h3-4H,1-2H3,(H,8,9)
• InChI Key： DNBJZHBVLIWPAQ-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1=CC=C(C(=O)O)O1)=O

Computed Properties

• Exact Mass: 188.02384576 g/mol
• Monoisotopic Mass: 188.02384576 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.5
• Molecular Weight: 188.12

Additional information on 5-(dimethylphosphoryl)furan-2-carboxylic acid

Recent Advances in the Study of 5-(Dimethylphosphoryl)furan-2-carboxylic Acid (CAS: 2361984-11-2)

5-(Dimethylphosphoryl)furan-2-carboxylic acid (CAS: 2361984-11-2) is a novel organophosphorus compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest studies on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic versatility of 5-(dimethylphosphoryl)furan-2-carboxylic acid, which serves as a key intermediate in the preparation of various bioactive molecules. Researchers have developed efficient synthetic routes to access this compound, often involving phosphorylation reactions of furan-2-carboxylic acid derivatives. The presence of both the phosphoryl and carboxylic acid functional groups in the molecule allows for further derivatization, making it a valuable building block in drug discovery.

In terms of biological activity, preliminary investigations have revealed that 5-(dimethylphosphoryl)furan-2-carboxylic acid exhibits interesting pharmacological properties. Studies have shown that this compound can modulate specific enzymatic pathways, particularly those involving kinases and phosphatases, which are crucial in various disease states. Its ability to interact with these targets suggests potential applications in the treatment of cancer, inflammatory diseases, and metabolic disorders.

One of the most promising aspects of 5-(dimethylphosphoryl)furan-2-carboxylic acid is its potential as a prodrug or a pharmacophore in drug design. Recent structural-activity relationship (SAR) studies have demonstrated that modifications to the phosphoryl group can significantly alter the compound's bioavailability and target specificity. These findings open new avenues for the development of more potent and selective therapeutic agents based on this scaffold.

From a medicinal chemistry perspective, the compound's stability and solubility profile have been extensively characterized. Researchers have noted that while the phosphoryl group enhances membrane permeability, the carboxylic acid moiety contributes to water solubility, creating a balanced physicochemical profile that is favorable for drug development. This combination of properties makes 5-(dimethylphosphoryl)furan-2-carboxylic acid an attractive candidate for further optimization.

Recent patent literature indicates growing commercial interest in this compound, with several pharmaceutical companies filing applications related to its derivatives and therapeutic uses. The compound's unique structure and demonstrated biological activities position it as a potential lead compound in multiple therapeutic areas. However, further preclinical studies are needed to fully evaluate its safety and efficacy profiles.

In conclusion, 5-(dimethylphosphoryl)furan-2-carboxylic acid represents an exciting area of research in chemical biology and medicinal chemistry. Its versatile synthetic accessibility, interesting biological activities, and potential for structural optimization make it a compound worth watching in the coming years. As research progresses, we anticipate more detailed mechanistic studies and the development of novel derivatives with improved pharmacological properties.